tert-Butyl 4-(6-(formylamino)pyridin-3-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(6-formamidopyridin-3-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H22N4O3/c1-15(2,3)22-14(21)19-8-6-18(7-9-19)12-4-5-13(16-10-12)17-11-20/h4-5,10-11H,6-9H2,1-3H3,(H,16,17,20)
• InChI Key: WNPFPJIBZZKZNB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CN=C(C=C2)NC=O
• Molecular Formula: C15H22N4O3
• Molecular Weight: 306.36 g/mol

Description

“tert-Butyl 4-(6-(formylamino)pyridin-3-yl)piperazine-1-carboxylate” is a chemical compound with the molecular formula C14H22N4O2. It is used as an organic chemical synthesis intermediate.

Synthesis Analysis

This compound can be synthesized by dehydrogenation of 1-Boc-4-(6-nitro-3-pyridyl)piperazine and palladium on carbon in ethanol.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: InChI=1S/C14H22N4O2/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)11-4-5-12(15)16-10-11/h4-5,10H,6-9H2,1-3H3,(H2,15,16).

Chemical Reactions Analysis

As a pharmaceutical intermediate, this compound is mainly used for the synthesis of palbociclib.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 278.35. It has a melting point of 130-132℃, a predicted boiling point of 454.1±45.0 °C, and a density of 1.182. It is slightly soluble in DMSO and very slightly soluble in methanol.

Scientific Research Applications

Catalysis in Acylation Chemistry

• Polymethacrylates containing a 4‐amino‐pyridyl derivative : A study by Mennenga et al. (2015) discusses the use of similar compounds in catalysis, specifically in acylation chemistry. They synthesized and polymerized 2-(4-(pyridin-4-yl)piperazine-1-carboxamido)ethyl methacrylate to yield catalytically active poly(methacryloyl-4-(dialkylamino)pyridine) derivatives. These polymers showed significant catalytic activity in the acylation of tert-butanol with acetic anhydride to form tert-butyl acetate, demonstrating the potential of related compounds in catalytic applications (Mennenga et al., 2015).

Synthesis of Anticancer Drug Intermediates

• Synthesis of Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate : Zhang et al. (2018) reported the synthesis of a closely related compound, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, as an important intermediate for small molecule anticancer drugs. This highlights the role of such compounds in the development of anticancer therapeutics (Zhang et al., 2018).

Chemical Synthesis and Characterization

• Synthesis and Characterization of Derivatives : Sanjeevarayappa et al. (2015) and Gumireddy et al. (2021) conducted studies on the synthesis and characterization of tert-butyl piperazine-1-carboxylate derivatives. These studies provide insights into the chemical properties and potential applications of such compounds in various scientific fields, including pharmaceuticals (Sanjeevarayappa et al., 2015), (Gumireddy et al., 2021).

Crystal Structure Analysis

• Crystal Structure Studies : Mamat et al. (2012) reported the crystal and molecular structure of a tert-butyl piperazine-1-carboxylate derivative. This study contributes to understanding the molecular geometry and bonding characteristics of such compounds, which is crucial for their application in drug design and material science (Mamat et al., 2012).

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, it is known to be used in the synthesis of palbociclib. Palbociclib is a selective inhibitor of cyclin-dependent kinases CDK4 and CDK6.

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.